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Compound of Interest

Compound Name: KP-496

L  Get Quote

Cat. No.: B3182144

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper handling and disposal of chemical substances are paramount to
ensuring a safe working environment. This document provides crucial safety and logistical
information for KP-496, an instant adhesive primarily composed of Methyl 2-cyanoacrylate.

Key Chemical and Physical Properties

Understanding the physical and chemical properties of KP-496 is the first step in safe handling.
The following table summarizes a selection of these characteristics.

Property Value
Physical State Liquid
Color Colorless
Odor Irritating

Boiling Point/Range

> 149.0 °C (> 300.2 °F)[1]

Flash Point

80.0 - 93.4 °C (176 - 200.1 °F)[2]

Specific Gravity

1.09 at 23.9 °C (75 °F)[1][2]

Vapor Pressure

< 0.2 mm hg at 23.9 °C (75 °F)[2]

Solubility in Water

Polymerizes in the presence of water[2]
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Disposal Procedures

The proper disposal of KP-496 is critical to prevent environmental contamination and ensure

workplace safety. Cured KP-496 can be disposed of as non-hazardous waste.[2][3][4]

Step-by-Step Disposal Protocol for Unused or Spilled
KP-496:

Ensure Adequate Ventilation: Work in a well-ventilated area to avoid inhaling vapors.[3][4] If
ventilation is poor, an approved mask or respirator with an organic vapor cartridge should be
worn.[3][4][5]

Wear Appropriate Personal Protective Equipment (PPE): This includes chemical-resistant
gloves (EN 374), and eye protection.[3][5]

Contain the Spill: If there is a spill, do not use cloths for mopping it up.[3][4]

Initiate Polymerization: Flood the spilled material with water to induce complete
polymerization.[3][4]

Scrape and Collect: Once the material has solidified, scrape it off the floor.[2][3][4]

Dispose of as Non-Hazardous Waste: The cured, solid material can be disposed of as non-
hazardous waste in accordance with local authority requirements.[2][3][4] Do not empty
liquid KP-496 into drains, surface water, or ground water.[3][4]

Disposal of Empty Containers:

For empty containers, it is important to manage any residual chemical.

Thoroughly Empty: Ensure all contents are thoroughly emptied from the container.

Triple Rinse: Triple rinse the empty containers and collect all rinsate as chemical waste.[6]

Deface Labels: Obliterate, remove, or thoroughly deface the manufacturer's labels before
disposal.[6]
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o Dispose of Container: The rinsed and dried container can then be disposed of according to
institutional and local regulations, which may include placing it in a designated glass disposal
container or recycling.[6]

Health and Safety Information

KP-496 is a combustible liquid and vapor that can cause eye and respiratory tract irritation.[2] It
bonds with skin in seconds.[2][3]

Inhalation: Exposure to vapors may lead to respiratory irritation, difficulty breathing, and
chest tightness.[2] In case of inhalation, move to fresh air.[1][2]

» Skin Contact: The product generates heat on solidification and in rare cases, a large drop
can cause burns.[2] If skin is bonded, do not pull it apart. Soak the affected area in warm
soapy water and gently peel the skin apart.[1][2]

o Eye Contact: KP-496 is irritating to the eyes and can cause excessive tearing. Eyelids may
bond together.[2] In case of eye contact, immediately flush with plenty of water for at least 15
minutes and seek medical attention.[1][2] Do not force the eye open if the eyelids are
bonded.[2]

Ingestion: Ingestion is unlikely as the product rapidly polymerizes in the mouth.[2][3]

Experimental Protocols

No specific experimental protocols for the disposal of KP-496 were cited in the provided search
results. The disposal procedures are based on the chemical's properties as outlined in its
Safety Data Sheets.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of unused or
spilled KP-496.
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KP-496 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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